BENGHE Validation & Comparative

Check Availability & Pricing

Validating leico-4F Performance: A Comparative
Analysis with Secondary Acceptor Materials

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: leico-4F
Cat. No.: B13400239
Get Quote
N J

This guide provides a comparative analysis of the non-fullerene acceptor (NFA) leico-4F
against other electron acceptor materials commonly used in organic solar cells (OSCs). The
performance of leico-4F is validated by presenting key photovoltaic parameters from peer-
reviewed studies, offering researchers, scientists, and drug development professionals a
comprehensive resource for evaluating its potential.

Performance Comparison of Electron Acceptors

The efficacy of an electron acceptor in an organic solar cell is determined by its contribution to
the overall power conversion efficiency (PCE) and other key photovoltaic metrics. The following
table summarizes the performance of leico-4F in comparison to the fullerene acceptor
PC71BM and its non-fluorinated precursor, IEICO. The data is compiled from studies utilizing
the polymer donor PTB7-Th.
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Donor:Accept

Voc (V) Jsc (mAlcm2) FF (%) PCE (%)
or Blend
PTB7-Th:IEICO-

0.70 21.91 60 9.35[1]
4F
PTB7-

0.80 16.21 66 8.54[1]
Th:PC71BM

PTB7-Th:IEICO 0.90 - - -

PTB7-Th:IEICO-
4F (alternative 0.72 - - -
study)

Voc: Open-Circuit Voltage, Jsc: Short-Circuit Current Density, FF: Fill Factor, PCE: Power
Conversion Efficiency.

The data indicates that while the fluorination of IEICO to IEICO-4F can lead to a reduction in
the open-circuit voltage, it can also contribute to an increase in the short-circuit current density.
[2] When compared to the widely used fullerene acceptor PC71BM, leico-4F has demonstrated
the potential for higher power conversion efficiencies, primarily driven by a significantly larger
short-circuit current density, which is attributed to its strong absorption in the near-infrared
region.[1]

Experimental Protocols

The following sections detail the methodologies for the fabrication and characterization of
organic solar cells as described in the cited literature.

Device Fabrication
A common device architecture for testing these materials is the inverted structure:
ITO / ZnO / Active Layer / MoO3 / Ag

e Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially
cleaned in an ultrasonic bath with a detergent solution, deionized water, acetone, and
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isopropanol. The substrates are then treated with plasma for several minutes to improve the
surface wettability.

o Electron Transport Layer (ETL): A thin layer of zinc oxide (ZnO), approximately 35 nm, is
deposited onto the cleaned ITO substrate.

o Active Layer Deposition:

o The donor polymer (e.g., PTB7-Th) and the electron acceptor (e.g., leico-4F or PC71BM)
are dissolved in a solvent such as chlorobenzene.

o Commonly, a donor:acceptor ratio of 1:1.5 by weight is used, with a total concentration of
25 mg/ml.

o Additives like 1,8-diiodooctane (DIO) or 1-chloronaphthalene (CN) are often included in
small percentages (e.g., 3% v/v) to optimize the blend morphology.

o The solution is then spin-coated onto the ZnO layer to form the active layer.

e Hole Transport Layer (HTL): A layer of molybdenum oxide (MoO3), typically 10 nm thick, is
deposited on top of the active layer via thermal evaporation.

» Top Electrode: Finally, a 100 nm thick silver (Ag) electrode is deposited by thermal
evaporation. The device pixel area is defined by the overlap of the ITO and Ag electrodes.

e Encapsulation: The devices are encapsulated using a UV-curable epoxy in a nitrogen-filled
glovebox to prevent degradation from air and moisture.

Device Characterization

o Current Density-Voltage (J-V) Measurements: The J-V characteristics of the solar cells are
measured under simulated AM 1.5G illumination at 100 mW/cm2 using a solar simulator.
From these measurements, the key parameters Voc, Jsc, FF, and PCE are extracted.

o External Quantum Efficiency (EQE): EQE spectra are measured to determine the incident
photon-to-collected electron conversion efficiency at different wavelengths. The Jsc values
calculated from the integration of the EQE spectra are often compared with the values from
the J-V measurements to validate the results.
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Visualizations

Experimental Workflow for Organic Solar Cell Fabrication and Characterization
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Click to download full resolution via product page
Caption: Workflow for the fabrication and characterization of an inverted organic solar cell.
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Caption: Energy level alignment of donor and acceptor materials in an organic solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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